Amplified effect of surface charge on cell adhesion by nanostructures†
Nanoscale Pub Date: 2016-04-25 DOI: 10.1039/C6NR00649C
Abstract
Nano-biointerfaces with varied surface charge can be readily fabricated by integrating a template-based process with maleimideāthiol coupling chemistry. Significantly, nanostructures are employed for amplifying the effect of surface charge on cell adhesion, as revealed by the cell-adhesion performance, cell morphology and corresponding cytoskeletal organization. This study may provide a promising strategy for developing new biomedical materials with tailored cell adhesion for tissue implantation and regeneration.
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